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Compound of Interest

Compound Name: 13(E)-Brassidyl acetate

Cat. No.: B15602106 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount to ensuring a secure and

compliant research environment. This document provides a comprehensive, step-by-step guide

for the proper disposal of 13(E)-Brassidyl acetate, an ester product used in research. While

specific hazard information for 13(E)-Brassidyl acetate is not readily available, it is crucial to

adhere to standard laboratory chemical waste procedures to minimize environmental impact

and protect personnel.

Summary of Key Information
The following table summarizes essential information for the safe handling of 13(E)-Brassidyl
acetate. In the absence of specific quantitative data on toxicity or environmental hazards,

standard precautions for handling laboratory chemicals should be strictly followed.
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Property Value Source

Chemical Name 13(E)-Brassidyl acetate
MedChemExpress[1],

Indofine[2]

CAS Number 2692623-47-3
MedChemExpress[1],

Indofine[2]

Molecular Formula C₂₄H₄₆O₂ Indofine[2]

Molecular Weight 366.62 g/mol Indofine[2]

Physical State Solid BenchChem[3]

Recommended Use For Research Use Only
MedChemExpress[1],

Sapphire North America[4]

Storage Conditions Store at -20°C Indofine[2]

General Disposal Guideline

Dispose of as hazardous

waste in accordance with local,

regional, and national

regulations.

Carl ROTH[5]

Experimental Protocol for Disposal
The following protocol outlines the necessary steps for the safe disposal of 13(E)-Brassidyl
acetate waste, including the pure compound, contaminated labware, and solutions.

Personal Protective Equipment (PPE)
Before handling 13(E)-Brassidyl acetate for disposal, ensure you are wearing appropriate

personal protective equipment:

Safety goggles or a face shield

Chemical-resistant lab coat

Chemical-resistant gloves (e.g., nitrile)

Waste Identification and Segregation
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Properly identify and segregate chemical waste to prevent incompatible materials from mixing.

[6]

Solid Waste: Collect solid 13(E)-Brassidyl acetate and contaminated disposable labware

(e.g., weighing boats, contaminated gloves) in a designated solid chemical waste container.

Liquid Waste: Solutions containing 13(E)-Brassidyl acetate should be collected in a

separate liquid waste container. Do not mix with aqueous waste streams.[7]

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

designated, puncture-resistant sharps container.[6]

Containerization and Labeling
Proper containerization and labeling are critical for safe storage and disposal.

Container Selection: Use containers that are in good condition, free of leaks, and compatible

with organic chemicals. High-density polyethylene (HDPE) containers are generally suitable.

[3][8]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "13(E)-Brassidyl acetate," the date of accumulation, and any known

hazards.[8] Do not use chemical abbreviations.[8]

Closure: Keep waste containers securely closed except when adding waste.[8]

Disposal of Empty Containers
Empty containers that held 13(E)-Brassidyl acetate must be decontaminated before disposal.

Triple Rinsing: Rinse the empty container three times with a suitable organic solvent (e.g.,

ethanol or acetone).[7][8]

Rinsate Collection: Collect the solvent rinsate as hazardous liquid waste in a properly

labeled container.[3][8]

Final Disposal: After triple-rinsing and allowing the container to air dry, deface or remove the

original label. The decontaminated container can then be disposed of in the regular
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laboratory glass or plastic recycling.[3]

Storage and Collection
Store waste containers in a designated, secure area away from general laboratory traffic and

incompatible materials.

Secondary Containment: It is best practice to store waste containers in secondary

containment to prevent spills.[8]

Professional Disposal: Arrange for the collection of the hazardous waste by a licensed

professional disposal service in accordance with your institution's and local environmental

regulations.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 13(E)-
Brassidyl acetate and associated materials.
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Figure 1. Disposal Workflow for 13(E)-Brassidyl Acetate
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Caption: Disposal Workflow for 13(E)-Brassidyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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